(3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone

• IUPAC Name: (3-anilinopyrrolidin-1-yl)-cyclopropylmethanone
• InChI: InChI=1S/C14H18N2O/c17-14(11-6-7-11)16-9-8-13(10-16)15-12-4-2-1-3-5-12/h1-5,11,13,15H,6-10H2
• InChI Key: LOUXVBBHHSFLDW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC(C2)NC3=CC=CC=C3
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

(3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a cyclopropylmethanone group attached to a pyrrolidine ring, which is further substituted with an aniline group. The presence of these functional groups imparts distinct chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrrolidine ring, followed by the introduction of the cyclopropylmethanone group and finally the aniline substitution. The reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency, cost-effectiveness, and scalability. The choice of raw materials, reaction conditions, and purification techniques are crucial factors in the industrial synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions

(3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The aniline group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction pathway. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can produce a variety of aniline derivatives.

Scientific Research Applications

Chemistry

In chemistry, (3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel compounds.

Biology

In biological research, this compound may be investigated for its potential interactions with biological macromolecules, such as proteins and nucleic acids. Studies may focus on its binding affinity, specificity, and potential biological activity.

Medicine

In the field of medicine, this compound could be explored for its therapeutic potential. Researchers may study its pharmacokinetics, pharmacodynamics, and potential as a drug candidate for various diseases.

Industry

Industrially, this compound may find applications in the development of new materials, catalysts, or as an intermediate in the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of (3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in its biological activity. The pathways involved may include signal transduction, metabolic processes, or other cellular functions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3-Anilinopyrrolidin-1-yl)-cyclopropylmethanone include other aniline-substituted pyrrolidines and cyclopropylmethanone derivatives. Examples include:

• (3-Anilinopyrrolidin-1-yl)-cyclopropylmethanol
• (3-Anilinopyrrolidin-1-yl)-cyclopropylmethane

Uniqueness

What sets this compound apart from similar compounds is its specific combination of functional groups, which imparts unique chemical properties and reactivity. This uniqueness makes it a valuable compound for research and industrial applications.